N-Benzyl-5-chloro-3-phenyl-2H-isoindole-1-carboxamide

• CAS No.: 61295-36-1
• Molecular Formula: C22H17ClN2O
• Molecular Weight: 360.8 g/mol
• IUPAC Name: N-benzyl-5-chloro-3-phenyl-2H-isoindole-1-carboxamide
• InChI: InChI=1S/C22H17ClN2O/c23-17-11-12-18-19(13-17)20(16-9-5-2-6-10-16)25-21(18)22(26)24-14-15-7-3-1-4-8-15/h1-13,25H,14H2,(H,24,26)
• InChI Key: WDYFJVKIRVKYID-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CNC(=O)C2=C3C=CC(=CC3=C(N2)C4=CC=CC=C4)Cl

Description

N-Benzyl-5-chloro-3-phenyl-2H-isoindole-1-carboxamide is a useful research compound. Its molecular formula is C22H17ClN2O and its molecular weight is 360.8 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 36.1 g. of 1-benzyl-7-chloro-1,3-dihydro-5-phenyl-2H-1,4-benzodiazepin-2-one in 300 ml. of dimethylformamide is treated under an atmosphere of argon at room temperature with 0.11 mol. of sodium hydride (4.8 g of a 55% dispersion in mineral oil). The mixture is first heated to 60° C. over a period of about 30 minutes, and then stirred for 1 hour at this temperature for an additional 1 hour at 70° C. After cooling, 10 ml. of water are added dropwise and the mixture is poured into 3 liters of ice-water. After the addition of 100 g. of sodium chloride, the separated product is extracted with methylene chloride. The organic phase is washed with a saturated solution of sodium chloride, dried over sodium sulfate and concentrated to dryness. The resulting oily residue is chromatographed on 1000 g. of silica gel with methylene chloride/ethyl acetate (4:1) as the eluant. The homogeneous fractions are combined, evaporated and triturated with a small amount of ether, and there is obtained 5-chloro-3-phenylisoindole-1-carboxylic acid benzylamide in the form of fibrous, greenish crystals; melting point 202°-204° C. (decomposition). Recrystallization from chloroform does not increase the melting point.